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Compound of Interest

Compound Name: 7-Methyladenosine perchlorate

Cat. No.: B15545104

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the preparation, handling, and
storage of 7-Methyladenosine perchlorate stock solutions. This information is intended to
ensure accurate and reproducible experimental results while maintaining laboratory safety.

Introduction

7-Methyladenosine perchlorate is a synthetic analog of adenosine that acts as an agonist at
adenosine receptors.[1][2] It is a valuable tool for studying adenosine-related biological
processes and has potential applications in compound development.[1][2] Proper preparation
of stock solutions is the first critical step in any experiment involving this compound to ensure
the accuracy of downstream applications.

Chemical and Physical Properties

A summary of the key properties of 7-Methyladenosine perchlorate is provided in the table
below. This information is essential for calculating the required mass for a desired stock
solution concentration and for understanding the compound's basic characteristics.
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Property Value Source
Molecular Weight 381.73 g/mol [3]
Chemical Formula C11H16CINsOs [3]

CAS Number 81319-59-7 [3]
Appearance Solid (visual inspection) N/A

Specific quantitative data not
publicly available. Preliminary
small-scale solubility testing in
the desired solvent is highly
Solubility recommended. Based on the N/A
structure, solubility in agueous
buffers and polar organic
solvents such as DMSO is

anticipated.

Store at room temperature in
Storage (as solid) the continental US; may vary [1]

elsewhere.[1]

Safety Precautions and Handling

Warning: This product is for research use only and not for human or veterinary use. As with all
laboratory chemicals, appropriate personal protective equipment (PPE), including a lab coat,
safety glasses, and gloves, should be worn when handling 7-Methyladenosine perchlorate.

Perchlorate Hazard: Perchlorate-containing compounds can be powerful oxidizing agents and
may cause fire or explosion, especially when in contact with combustible materials. Keep away
from heat and open flames.

General Handling:
e Handle the compound in a well-ventilated area or a chemical fume hood.

¢ Avoid inhalation of dust.
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e Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

e Wash hands thoroughly after handling.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 7-Methyladenosine
perchlorate in dimethyl sulfoxide (DMSO). Note: As specific solubility data is unavailable, this
protocol is a general guideline. It is strongly recommended to perform a small-scale solubility
test first.

Materials:

» 7-Methyladenosine perchlorate solid
e Anhydrous Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

o Pipettors and sterile pipette tips
Procedure:

o Calculate the required mass:

o To prepare 1 mL of a 10 mM stock solution, the required mass of 7-Methyladenosine
perchlorate is calculated as follows:

= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 10 mmol/L x 0.001 L x 381.73 g/mol x 1000 mg/g = 3.8173 mg

¢ Weighing the compound:
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o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out approximately 3.82 mg of 7-Methyladenosine perchlorate into the
tube. Record the exact mass.

» Dissolving the compound:

o Add the appropriate volume of DMSO to the tube containing the compound to achieve a
final concentration of 10 mM based on the actual mass weighed.

o For example, if you weighed exactly 3.82 mg, add 1.0 mL of DMSO.
o Cap the tube tightly.
e Solubilization:

o Vortex the solution thoroughly for 1-2 minutes to ensure the compound is completely
dissolved.

o Visually inspect the solution to ensure there are no visible particles. If particles remain,
gentle warming in a water bath (not exceeding 37°C) and further vortexing may aid
dissolution.

o Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C for long-term storage. The stability of the solution is
not publicly documented, so it is recommended to use the solution as fresh as possible
and to perform stability tests for long-term experiments.

Diagrams
Experimental Workflow for Stock Solution Preparation
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Workflow for 7-Methyladenosine Perchlorate Stock Solution Preparation
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Conceptual Role of 7-Methyladenosine Perchlorate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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